Cas no 158151-44-1 (5-chloro-2-methyl-1H-Imidazole-4-methanol)

• Product Name: 5-chloro-2-methyl-1H-Imidazole-4-methanol
• CAS No: 158151-44-1
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• CID: 1106954
• PubChem ID: 10154124
• Update Time: 2025-04-20

5-chloro-2-methyl-1H-Imidazole-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-1H-Imidazole-4-methanol
• OTWQXOIKSKNJKS-UHFFFAOYSA-N
• 2-methyl-4-chloro-5-(hydroxymethyl) imidazole
• (4-chloro-2-methyl-1H-imidazol-5-yl)methanol
• 158151-44-1
• DA-37559
• SCHEMBL3028139

• Inchi： 1S/C5H7ClN2O/c1-3-7-4(2-9)5(6)8-3/h9H,2H2,1H3,(H,7,8)
• InChI Key： OTWQXOIKSKNJKS-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)NC(C)=N1

Computed Properties

• Exact Mass: 146.0246905g/mol
• Monoisotopic Mass: 146.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.9Ų